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Compound of Interest

Compound Name: Xmu-MP-2

Cat. No.: B611858

For Researchers, Scientists, and Drug Development Professionals

Introduction

Xmu-MP-2 is a potent and selective inhibitor of Breast tumor kinase (BRK), also known as
Protein Tyrosine Kinase 6 (PTK6). PTK6 is a non-receptor tyrosine kinase that is
overexpressed in a majority of breast cancers and plays a significant role in tumor cell
proliferation, survival, and migration. As a critical signaling node downstream of receptor
tyrosine kinases such as HER2 and EGFR, PTK6 represents a promising therapeutic target.
These application notes provide detailed information on the solubility of Xmu-MP-2 in Dimethyl
Sulfoxide (DMSO), protocols for its preparation and use in in vitro assays, and an overview of
the signaling pathways it modulates.

Data Presentation
Solubility of Xmu-MP-2

The solubility of a compound is a critical parameter for in vitro and in vivo studies. The following
table summarizes the solubility of Xmu-MP-2 in DMSO.
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Solvent Concentration Method Source

) ) Probechem
DMSO 10 mM Standard Dissolution _ _
Biochemicals

Requires sonication
DMSO 50 mg/mL (80.82 mM) ) MedchemExpress
and warming

Note: The molecular weight of Xmu-MP-2 is 618.65 g/mol .

Stability of Xmu-MP-2 in DMSO

Proper storage of stock solutions is crucial to maintain the integrity and activity of the

compound.
Storage Temperature Duration Source
-20°C 1 month MedchemExpress
MedchemExpress, DC
-80°C 6 months

Chemicals

It is recommended to aliquot the stock solution into single-use volumes to avoid repeated
freeze-thaw cycles.

Experimental Protocols
Preparation of a 10 mM Stock Solution of Xmu-MP-2 in
DMSO

This protocol describes the preparation of a 10 mM stock solution of Xmu-MP-2 in DMSO, a
commonly used concentration for in vitro experiments.

Materials:
e Xmu-MP-2 powder (MW: 618.65 g/mol )

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

(Optional) Sonicator water bath

Procedure:

Calculate the required mass of Xmu-MP-2:

o To prepare 1 mL of a 10 mM stock solution, you will need:

» Mass (mg) =10 mmol/L*1 mL* (1 L/1000 mL) * 618.65 g/mol * (1000 mg/1g) =
6.1865 mg

Weighing the compound:

o Carefully weigh out approximately 6.19 mg of Xmu-MP-2 powder and place it in a sterile
microcentrifuge tube.

Adding DMSO:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Xmu-MP-2
powder.

Dissolution:

o Cap the tube tightly and vortex the solution until the powder is completely dissolved.

o If the compound does not readily dissolve, brief sonication in a water bath may be used to
facilitate dissolution. Gentle warming to 37°C can also be applied if necessary.

Storage:

o Once fully dissolved, aliquot the 10 mM stock solution into smaller, single-use sterile
microcentrifuge tubes.
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o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).

Protocol for Treating Cultured Cells with Xmu-MP-2

This protocol provides a general guideline for diluting the DMSO stock solution of Xmu-MP-2
for use in cell-based assays. The final concentration of Xmu-MP-2 will depend on the specific
cell line and experimental design.

Important Considerations:

e The final concentration of DMSO in the cell culture medium should be kept low, typically
below 0.5%, to avoid solvent-induced cytotoxicity. A vehicle control (medium with the same
final concentration of DMSO) should always be included in the experiment.

o Perform serial dilutions of the stock solution in cell culture medium to achieve the desired
final concentrations.

Procedure:
e Thaw the stock solution:

o Thaw a single-use aliquot of the 10 mM Xmu-MP-2 stock solution at room temperature.
¢ Prepare intermediate dilutions (if necessary):

o For lower final concentrations, it may be necessary to prepare an intermediate dilution of
the stock solution in sterile cell culture medium. For example, to achieve a final
concentration of 10 uM, you can first prepare a 1 mM intermediate solution by adding 10
pL of the 10 mM stock to 90 pL of medium.

» Prepare the final working solution:

o Add the appropriate volume of the stock or intermediate solution to the cell culture medium
to achieve the desired final concentration. For example, to make 1 mL of medium with a
final Xmu-MP-2 concentration of 10 uM, add 1 pL of the 10 mM stock solution. This results
in a final DMSO concentration of 0.1%.
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e Treat the cells:

o Remove the existing medium from the cultured cells and replace it with the medium
containing the desired concentration of Xmu-MP-2 or the vehicle control.

 Incubation:
o Incubate the cells for the desired period as determined by your experimental protocol.

Mandatory Visualization
Xmu-MP-2 Mechanism of Action
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Caption: Xmu-MP-2 inhibits PTK®6, blocking downstream signaling pathways.

Experimental Workflow for Cell-Based Assays
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 To cite this document: BenchChem. [Application Notes and Protocols: Xmu-MP-2 Solubility
and Handling in DMSQ]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611858#xmu-mp-2-solubility-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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